Cas no 1496325-30-4 (4-(Bromomethyl)-4-ethyloctane)

• Product Name: 4-(Bromomethyl)-4-ethyloctane
• CAS No: 1496325-30-4
• MF: C₁₁H₂₃Br
• MW: 235.20432305336
• CID: 5282599
• Update Time: 2025-06-13

4-(Bromomethyl)-4-ethyloctane Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-4-ethyloctane
• Octane, 4-(bromomethyl)-4-ethyl-
• 4-(Bromomethyl)-4-ethyloctane

• Inchi： 1S/C11H23Br/c1-4-7-9-11(6-3,10-12)8-5-2/h4-10H2,1-3H3
• InChI Key： VGVXQSWOGYDFEV-UHFFFAOYSA-N
• SMILES： BrCC(CC)(CCC)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 101
• XLogP3: 5.4
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 4-(Bromomethyl)-4-ethyloctane

Introduction to 4-(Bromomethyl)-4-ethyloctane (CAS No. 1496325-30-4)

4-(Bromomethyl)-4-ethyloctane, identified by the Chemical Abstracts Service Number (CAS No.) 1496325-30-4, is a significant compound in the realm of organic synthesis and pharmaceutical research. This octane derivative features a bromomethyl substituent at the fourth carbon position, making it a versatile intermediate for various chemical transformations. Its molecular structure, characterized by a branched eight-carbon chain with an ethyl group and a reactive bromomethyl moiety, lends itself to diverse applications in synthetic chemistry, particularly in the development of more complex molecules.

The utility of 4-(Bromomethyl)-4-ethyloctane stems from its bifunctional nature, allowing for selective reactions at both the bromomethyl group and the alkyl chain. This property makes it a valuable reagent in constructing more intricate molecular architectures, which are often required in pharmaceutical and agrochemical applications. The compound's stability under various reaction conditions further enhances its appeal as a synthetic building block.

In recent years, advancements in synthetic methodologies have highlighted the importance of such intermediates in drug discovery. For instance, 4-(Bromomethyl)-4-ethyloctane has been employed in the synthesis of novel heterocyclic compounds, which exhibit promising biological activities. Researchers have leveraged its reactivity to introduce functional groups into larger molecules, facilitating the development of targeted therapeutics. The bromomethyl functionality, in particular, serves as a gateway for nucleophilic substitution reactions, enabling the introduction of diverse side chains and substituents.

One notable application of 4-(Bromomethyl)-4-ethyloctane is in the preparation of surfactants and polymers. The presence of both hydrophobic and reactive sites allows for the creation of amphiphilic molecules that can self-assemble into micelles or other supramolecular structures. These structures have implications in drug delivery systems, where controlled release mechanisms are crucial for therapeutic efficacy. Additionally, the compound's role in polymer chemistry has been explored, particularly in the synthesis of block copolymers with tailored properties for industrial applications.

The pharmaceutical industry has also capitalized on 4-(Bromomethyl)-4-ethyloctane's synthetic potential. Researchers have utilized it to construct scaffolds for small-molecule drugs, incorporating it into libraries designed for high-throughput screening. The ability to modify its structure systematically has led to the discovery of compounds with enhanced pharmacokinetic profiles and reduced toxicity. Furthermore, its incorporation into prodrugs has shown promise in improving bioavailability and targeting specificity.

From an academic perspective, 4-(Bromomethyl)-4-ethyloctane continues to be a subject of interest in organic chemistry education and research. Its simplicity as a model compound allows students and researchers to explore fundamental reaction mechanisms while maintaining relevance to real-world applications. Recent studies have demonstrated its utility in teaching green chemistry principles, emphasizing atom economy and minimal waste generation during synthetic processes.

The chemical industry has also recognized the value of 4-(Bromomethyl)-4-ethyloctane as a raw material for specialty chemicals. Its incorporation into industrial processes has led to more efficient production methods for various products, including lubricants and coatings. The compound's compatibility with other reagents and solvents makes it adaptable to different manufacturing scales, from laboratory-scale preparations to large-scale industrial applications.

Looking ahead, the future prospects of 4-(Bromomethyl)-4-ethyloctane appear promising as new synthetic techniques and applications emerge. Innovations in catalysis and flow chemistry may further enhance its utility by enabling more efficient and sustainable reactions. Additionally, its role in developing next-generation materials with unique properties could open up new avenues for research and commercialization.

In conclusion, 4-(Bromomethyl)-4-ethyloctane (CAS No. 1496325-30-4) remains a cornerstone compound in organic synthesis with far-reaching implications across multiple industries. Its versatility as an intermediate continues to drive innovation in pharmaceuticals, materials science, and industrial chemistry. As research progresses，this compound will undoubtedly continue to play a pivotal role in shaping the future of chemical science.